Cas no 2411637-93-7 (4-bromo-7-fluoro-2-methyl-2H-indazole)

4-bromo-7-fluoro-2-methyl-2H-indazole structure
2411637-93-7 structure
Product Name:4-bromo-7-fluoro-2-methyl-2H-indazole
CAS No:2411637-93-7
MF:C8H6BrFN2
MW:229.049044132233
MDL:MFCD32670518
CID:5613456
PubChem ID:145944977
Update Time:2023-09-21

4-bromo-7-fluoro-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

    • 2411637-93-7
    • EN300-33273645
    • 4-bromo-7-fluoro-2-methyl-2H-indazole
    • 2H-Indazole, 4-bromo-7-fluoro-2-methyl-
    • MDL: MFCD32670518
    • Inchi: 1S/C8H6BrFN2/c1-12-4-5-6(9)2-3-7(10)8(5)11-12/h2-4H,1H3
    • InChI Key: BTEJHLCOEDBKNU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2C1=CN(C)N=2)F

Computed Properties

  • Exact Mass: 227.96984g/mol
  • Monoisotopic Mass: 227.96984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.70±0.1 g/cm3(Predicted)
  • Boiling Point: 320.4±22.0 °C(Predicted)
  • pka: -2.01±0.30(Predicted)

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